Cas no 478804-04-5 (4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic Acid)

• Product Name: 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic Acid
• CAS No: 478804-04-5
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 1518508
• PubChem ID: 2757395
• Update Time: 2025-10-29

4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic Acid
• 4-(4-Chloro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid
• 4-(4-chlorobenzoylamino)-1-methyl-1h-pyrrole-2-carboxylic acid
• AC1MBVRN
• CTK6G9207
• AG-A-67126
• KB-238225
• 4-(4-Chloro-benzoylamino)-1-methyl-1H-pyrrole-2-
• 4-(4-Chloro-benzoylamino)-1-methyl-1H-pyrrole-2
• 478804-04-5
• DTXSID50373877
• 4-(4-chlorobenzamido)-1-methyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD04973796
• Inchi： 1S/C13H11ClN2O3/c1-16-7-10(6-11(16)13(18)19)15-12(17)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,15,17)(H,18,19)
• InChI Key： RXUQGVQIIDGAKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=C(C(=O)O)N(C)C=1)=O

Computed Properties

• Exact Mass: 278.04600
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.33000
• LogP: 2.70200

Additional information on 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic Acid

Professional Introduction to 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic Acid (CAS No. 478804-04-5)

4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic acid (CAS No. 478804-04-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both chlorobenzoyl and amino substituents on the pyrrole ring imparts distinct reactivity and binding properties, which are highly valuable in the design of novel therapeutic agents.

The synthesis and characterization of 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic acid involve meticulous chemical processes that ensure high purity and yield. The compound's molecular framework, featuring a pyrrole core with additional functional groups, allows for diverse interactions with biological targets. This structural complexity has been leveraged in recent studies to develop potential inhibitors for various enzymatic pathways.

In recent years, 4-chlorobenzoyl-containing derivatives have been extensively studied due to their broad spectrum of biological activities. The chlorobenzoyl moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug candidates. When combined with the pyrrole ring, which is a common pharmacophore in medicinal chemistry, the resulting compound exhibits enhanced potential for therapeutic applications.

One of the most intriguing aspects of 1-methylpyrrole-2-carboxylic acid derivatives is their role as intermediates in the synthesis of more complex molecules. The carboxylic acid group provides a versatile handle for further functionalization, enabling chemists to tailor the compound's properties for specific applications. This flexibility has made it a valuable building block in the development of novel drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.

The latest research on 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic acid has highlighted its potential as a scaffold for drug discovery. Studies have demonstrated its efficacy in inhibiting certain enzymes implicated in cancer progression and neurodegenerative diseases. The compound's ability to modulate these enzymatic pathways suggests that it could be a key component in the development of next-generation therapeutics.

The pharmacokinetic properties of this compound are also under investigation. Researchers are particularly interested in how its structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

In addition to its pharmaceutical applications, pyrrole derivatives like this one have shown promise in materials science and catalysis. The unique electronic properties of the pyrrole ring make it an attractive component in organic semiconductors and catalysts for organic transformations. These findings underscore the broad utility of such compounds beyond traditional medicinal chemistry applications.

The synthesis methodologies for obtaining high-purity 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic acid have been refined through continuous innovation in synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These advancements are essential for meeting the growing demand for this compound in both academic research and industrial applications.

The safety profile of this compound is another critical consideration in its development and use. Comprehensive toxicological studies have been conducted to assess its potential side effects and interactions with biological systems. These studies are essential for ensuring that any therapeutic applications involving this compound are safe and effective.

The future directions for research on 1-methylpyrrole-2-carboxylic acid-based compounds are promising. Scientists are exploring new synthetic routes to improve yields and purity while also investigating novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new therapeutic options to patients worldwide.

In conclusion, 4-[(4-chlorobenzoyl)amino]-1-methylpyrrole-2-carboxylic acid (CAS No. 478804-04-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development, with potential applications spanning multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in modern medicine.